A new 12-crown 4-ether, 1-(1′,4′,7′,10′-tetraoxacyclododecan-2-yl)nonan-1-one (1) was isolated from the leaves of Mahonia fortunei (Berberidaceae). The structure of the new crown ether was elucidated by chemical and physical evidence.

A new phthalide derivative, named 7-methoxy-3,4-dimethyl-3,5-dihydroxyisobenzofuranone (1), two known phthalides, 5,7-dimethoxy-3,4-dimethyl-3-hydroxyisobenzofuranone (2) and quadricinctone A (3), as well as two known naphthopyrones, (R)-semixanthomegnin (4) and (–)semivioxanthin (5), were obtained from the fungus Eupenicillium sp. HJ002 isolated from the mangrove Xylocarpus granatum J. Koenig collected in the South China Sea. Their structures were elucidated by detailed spectroscopic analysis and by comparison with related known compounds. All compounds were inactive against the tested bacteria and tumor cells.

A new phenylalkanoid, 1-(4′-hydroxy-3′-methoxyphenyl)-5-methoxydecan-3-one (1) was isolated from the rhizomes of Chinese ginger (Zingiber officinale Roscoe (Zingiberaceae)). The structure of this new phenylalkanoid was elucidated by chemical and physical evidence.

A novel diaryl derivative, shutingbibentriol (1) was isolated from the fruiting body of Antrodia camphorata (Polyporaceae). The structure of the novel bibenzyl derivative was characterized on the basis of spectral analysis.

One new tetralone derivative, designated as nigrospolone (1), was isolated from the n-BuOH-soluble fraction of the 95% EtOH extract of rice fermented with the endophytic fungus Nigrospora sp., derived from the medicinal plant Sacciolepis indica (L.) Chase. The structure was established on the basis of spectral analysis, especially according to the data obtained by two-dimensional nuclear magnetic resonance spectroscopy, high-resolution mass spectra experiments (HR-ESI-MS), and comparison of the spectroscopic data with those reported for structurally related compounds.

A new dihydroisocoumarin, aspergimarin G (1), was isolated from the sponge-associated fungus Aspergillus sp. NBUF87. Its planar structure and absolute configuration were elucidated by comprehensive spectroscopic techniques, including HR-ESI-MS, 1D and 2D NMR, modified Mosher′s method as well as electronic circular dichroism. In the bioactivity assays, compound 1 showed moderate antibacterial activity toward Staphylococcus aureus and Salmonella enteritidis with MIC values ranging from 16 to 64 μg/mL. However, compound 1 was inactive in AChE inhibitory assay.

A new auronolignan derivative, named 6-hydroxy-7′-(4′′-hydroxyphenyl)-10′-acetylauronolignan (1), together with two known auronolignan derivatives (2, 3) were isolated from Cucumis bisexualis for the first time. Their structures were established on the basis of extensive spectroscopic analyses and reported references. Compounds 1–3 were evaluated for their in vitro inhibitory activities against the increase in AST and ALT levels in H2O2-induced HepG2 cells within the range of their maximum nontoxic concentration. Among them, compounds 1 and 2 exhibited moderate hepatoprotective activities.

A new sesquiterpene, named spheciospongone C (1), and a known compound fucosterol (2) were isolated from the brown algae Sargassum polycystum. The structure and absolute configuration of compound 1 were identified by comprehensive 1D, 2D NMR, HR-ESI-MS spectral data and compared the circular dichroism (CD) data with the literature.

A new eudesmanolide, macrocephalolide I (1), along with 11 known compounds 2–12, were isolated from the whole plant of Artemisia macrocephala. Their structures were elucidated by HR-ESI-MS, NMR, and ECD calculations. Compound 1 was tested for anti-inflammatory and anti-tumor activities, without obvious potentials unfortunately. Compounds 2–12 were isolated firstly from Artemisia macrocephala, wherein 8, 11 were isolated from Artemisia genus for the first time.